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Compound of Interest

Compound Name: Pericosine A

Cat. No.: B15585638 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of

Pericosine A, a potent fungal metabolite with significant anticancer activity. Given the

compound's biological activity, adherence to strict safety protocols is paramount to ensure the

well-being of laboratory personnel and the integrity of research. This document outlines the

necessary personal protective equipment (PPE), safe handling procedures, and disposal plans

to minimize risk and establish a secure working environment.

Chemical and Physical Properties of Pericosine A
A thorough understanding of a compound's properties is the foundation of safe handling. The

following table summarizes the known chemical and physical data for Pericosine A.[1][2]
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Property Value

Formal Name
(3S,4S,5S,6S)-6-chloro-3,4,5-trihydroxy-1-

cyclohexene-1-carboxylic acid, methyl ester[1]

CAS Number 200335-68-8[1][2]

Molecular Formula C₈H₁₁ClO₅[1][2]

Molecular Weight 222.6 g/mol [1]

Appearance Solid[1]

Solubility
Soluble in Dichloromethane, DMSO, Ethanol,

and Methanol[1]

Personal Protective Equipment (PPE) Protocol
Due to its potent biological activity, including the inhibition of various cancer cell lines, a

stringent PPE protocol is mandatory when handling Pericosine A.[1][3][4][5][6] The following

table outlines the required PPE for different laboratory operations.
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Operation Required Personal Protective Equipment

Weighing and Aliquoting

- Primary Engineering Control: Chemical fume

hood or ventilated balance enclosure.- Gloves:

Double-gloving with nitrile gloves.- Eye

Protection: Safety glasses with side shields or

chemical splash goggles.- Lab Coat: Standard

lab coat.- Respiratory Protection: N95 respirator

recommended.

In Vitro/Cell Culture Work

- Primary Engineering Control: Biosafety cabinet

(Class II).- Gloves: Nitrile gloves.- Eye

Protection: Safety glasses.- Lab Coat: Standard

lab coat.

In Vivo Studies

- Gloves: Nitrile gloves.- Eye Protection: Safety

glasses with side shields or face shield.- Lab

Coat: Disposable lab coat.- Respiratory

Protection: N95 respirator.

General Handling
- Gloves: Nitrile gloves.- Eye Protection: Safety

glasses.- Lab Coat: Standard lab coat.

Note: Always wash hands thoroughly after handling the compound, even if gloves were worn.

Contaminated work clothing should not be allowed out of the laboratory.

Experimental Workflow for Safe Handling of
Pericosine A
The following diagram illustrates the standard operating procedure for safely handling

Pericosine A from receipt to disposal. Adherence to this workflow is critical for minimizing

exposure and ensuring a safe laboratory environment.
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Figure 1: Standard Operating Procedure for Pericosine A Handling
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Standard Operating Procedure for Pericosine A Handling.
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Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary to contain the compound

and protect personnel.

1. Evacuate: Immediately alert others in the area and evacuate the immediate vicinity of the

spill.

2. Isolate: Secure the area to prevent entry.

3. Report: Inform the laboratory supervisor and the institutional safety office.

4. Decontaminate (for trained personnel only):

Don appropriate PPE, including respiratory protection.
For a solid spill, gently cover with absorbent paper to avoid raising dust.
For a liquid spill, absorb with an inert material (e.g., vermiculite, sand).
Clean the spill area with a suitable detergent and water, followed by a rinse with 70%
ethanol.
Collect all contaminated materials in a sealed container for hazardous waste disposal.

Disposal Plan
All waste contaminated with Pericosine A must be treated as hazardous chemical waste.

Solid Waste: Contaminated consumables (e.g., pipette tips, gloves, paper towels) should be

collected in a dedicated, labeled, and sealed hazardous waste container.

Liquid Waste: Unused solutions of Pericosine A and contaminated media should be

collected in a labeled, sealed, and leak-proof hazardous waste container.

Sharps: Needles and other sharps contaminated with Pericosine A must be disposed of in a

designated sharps container for hazardous waste.

Consult your institution's environmental health and safety department for specific guidelines on

hazardous waste disposal. Do not dispose of Pericosine A down the drain.

Emergency Procedures
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In Case of Skin Contact:

Immediately flush the affected area with copious amounts of water for at least 15 minutes.[7]

Remove contaminated clothing.

Seek immediate medical attention.

In Case of Eye Contact:

Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the

eyelids open.[8]

Remove contact lenses if present and easy to do.

Seek immediate medical attention.

In Case of Inhalation:

Move the individual to fresh air.

If breathing is difficult, provide oxygen.

Seek immediate medical attention.[7]

In Case of Ingestion:

Do NOT induce vomiting.

Rinse mouth with water.

Seek immediate medical attention.[8]

By adhering to these safety protocols, researchers can confidently and safely work with

Pericosine A, advancing scientific discovery while maintaining a secure laboratory

environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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